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Compound of Interest

Compound Name: Triallyl citrate

CAS No.: 6299-73-6

Cat. No.: B1581308 Get Quote

Triallyl Citrate (TAC) (CAS: 6299-73-6) is frequently confused with its benign analog, Triethyl

Citrate.[1][2][3][4] This is a critical safety error. Unlike the ethyl ester, TAC contains three

reactive allyl functionalities (

), making it a crosslinking monomer capable of exothermic polymerization.[1][2][3]

The Golden Rule of TAC Disposal: Never treat Triallyl Citrate as a passive solvent.[2][4] Treat

it as a reactive monomer. Disposal protocols must prioritize the prevention of uncontrolled

polymerization in waste containers.[2][4]

Chemical Profile & Risk Assessment
To manage disposal effectively, you must understand the physicochemical drivers of the

hazard.[1] TAC is not merely a "chemical waste"; it is potential potential energy stored in allyl

bonds.[2][3][4]

Physicochemical Properties Relevant to Disposal
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Property Value Operational Implication

CAS Number 6299-73-6

Verify this specific CAS. Do not

confuse with Triethyl Citrate

(77-93-0).[1][2][3][4]

Flash Point ~108°C (226°F)

Combustible.[1][2][3][4] High

flash point means it is not a

D001 Ignitable waste by

definition, but it burns

efficiently.[2][4]

Reactivity Allylic Polymerization

Susceptible to free-radical

initiation.[1][2][3][4] Can

crosslink exothermically.

Solubility Insoluble in water

Do not flush. It will form

films/clogs and disrupt aquatic

ecosystems.[1][2][3][4]

Specific Gravity ~1.14 g/mL
Heavier than water; sinks in

aqueous separators.[1][2][3][4]

The Mechanism of Hazard: Why Segregation Matters
The primary risk during disposal is inadvertent initiation.[4] If TAC is commingled with waste

streams containing:

Peroxides/Oxidizers: (e.g., MEKP, Hydrogen Peroxide)[2]

Transition Metals: (e.g., Cobalt driers, Iron salts)[2]

...the allyl groups can undergo radical crosslinking.[2][4] In a sealed waste drum, this generates

heat (exotherm), which accelerates the reaction, potentially leading to container rupture or fire.

[1]
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Expert Insight:Always assume waste TAC is uninhibited. Even if the virgin material contained an

inhibitor (like BHT or MEHQ), processing often consumes it.[4] Waste TAC is "naked" and

reactive.

Pre-Disposal Protocol: Handling & Collection
Before the waste leaves your bench, establish these controls to ensure downstream safety.

A. Container Selection
Material: High-Density Polyethylene (HDPE) or Glass.[2][3][4]

Avoid: PVC containers for long-term storage (TAC is a plasticizer and may soften PVC

over time).[2][3][4]

Avoid: Corroded metal cans (rust can catalyze degradation).[2][3][4]

Headspace: Leave at least 10-15% headspace in the container.[2][4] If polymerization

occurs, the volume may change, and trapped gases need expansion room.[2]

B. Chemical Segregation (The "Kill Switch")
You must strictly segregate TAC from "Initiator Waste."[2][4]

Bin A (Monomers/Esters): Triallyl Citrate, Acrylates, Methacrylates.[2]

Bin B (Oxidizers): Peroxides, Nitrates, Perchlorates.[2]

NEVER pour TAC into a "General Organic Waste" drum without verifying the absence of

oxidizers.[2][4]

Disposal Decision Matrix (Workflow)
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This self-validating workflow ensures that the physical state of the waste dictates the disposal

path, minimizing regulatory non-compliance.[1][2]

Waste Triallyl Citrate Generated

Determine Physical State

Liquid Monomer
(Unreacted)

Pure/Solvent Mix

Solid/Cured Polymer
(Crosslinked)

Fully Cured

Spill Material
(Absorbed)

Cleanup Debris

Is it mixed with
Oxidizers/Peroxides?

Disposal Method:
Sanitary Landfill
(If non-leaching)

Verify Cure

Disposal Method:
High-Temp Incineration

(Recommended)

Absorbed on Clay/VermiculiteYes

High Risk

No

CRITICAL: Segregate Immediately.
Do not combine.

Label: 'Non-Hazardous Waste'
(Unless mixed with solvents)

Note: 'Contains Allyl Monomers'
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Click to download full resolution via product page

Figure 1: Decision tree for Triallyl Citrate waste streams. Note the critical control point

regarding oxidizer contamination.

Detailed Step-by-Step Procedures
Scenario A: Liquid Waste (Unreacted Monomer)

Consolidate: Pour waste TAC into a designated organic waste carboy (HDPE preferred).

Stabilize (Optional but Recommended): If accumulating large volumes (>5 Gallons) over

weeks, add 50-100 ppm of BHT (Butylated hydroxytoluene) to prevent auto-polymerization.

[2][3][4]

Labeling:

Standard: "Non-RCRA Regulated Waste" (If pure).[2][3][4]

Best Practice: Add secondary label: "Contains Allyl Esters - Combustible."[2][3][4]

Disposal: Ship to a licensed Treatment, Storage, and Disposal Facility (TSDF) for fuel

blending or incineration.[2][4]

Why Incineration? Esters burn cleanly to CO2 and H2O.[2][4] This is the most

environmentally responsible method.[2][4]

Scenario B: Solid Waste (Cured Polymer)[3][4]
Verification: Ensure the material is hard and tack-free.[2][4] Soft or "gooey" material implies

unreacted monomer is trapped, which can leach.[2][4]

Disposal:

If fully cured: Generally classified as non-hazardous solid waste (similar to plastic scrap).

[2][3][4] Can be landfilled depending on local regulations.[2][3][4]

If semi-solid: Treat as chemical waste (Scenario A).[2][3][4]
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Scenario C: Spill Cleanup
Isolate: Ventilate the area. Eliminate ignition sources (sparks/flames).[2][3][4][5][6][7]

Absorb: Do NOT use sawdust (combustible).[2][3][4] Use inert absorbents like Vermiculite,

Sand, or Clay.[2][5]

Collect: Scoop into a sealable container.

Clean: Wash the surface with a detergent/water solution.[2][4] TAC is oily and insoluble;

water alone will not clean it.[2][4]

Dispose: Treat the absorbent mixture as solid chemical waste for incineration.[2][4]

Regulatory Compliance (US Focus)
RCRA (EPA):

Pure Triallyl Citrate is not a P-listed or U-listed waste.[2][3][4]

It does not typically meet the definition of Ignitability (D001) because its flash point

(>100°C) is above the 60°C threshold.[4]

However: If mixed with flammable solvents (Acetone, Toluene), the mixture becomes

D001.[2]

TSCA: TAC is listed on the TSCA inventory.[2][4]

Sewer Ban: Under no circumstances should TAC be poured down the drain.[2][4] It is

insoluble and poses a chronic risk to aquatic life.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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